Cas no 1805589-99-4 (2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol)

• Product Name: 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol
• CAS No: 1805589-99-4
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 4963570
• Update Time: 2025-10-14

2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol

• Inchi： 1S/C10H8F6O/c1-5-2-7(9(11,12)13)3-6(4-17)8(5)10(14,15)16/h2-3,17H,4H2,1H3
• InChI Key： NHHILSCRYBQICS-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C(F)(F)F)=CC=1CO)(F)F

Computed Properties

• Exact Mass: 258.04793385 g/mol
• Monoisotopic Mass: 258.04793385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2
• Molecular Weight: 258.16

Additional information on 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol

Recent Advances in the Application of 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol (CAS: 1805589-99-4) in Chemical Biology and Pharmaceutical Research

2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol (CAS: 1805589-99-4) is a fluorinated aromatic alcohol that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug discovery. This compound, characterized by its trifluoromethyl groups and benzyl alcohol moiety, serves as a versatile intermediate in the synthesis of bioactive molecules and functional materials. Recent studies have explored its role in modulating protein-ligand interactions, enhancing metabolic stability, and improving pharmacokinetic profiles of lead compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol as a key building block in the development of novel kinase inhibitors. The researchers utilized this compound to introduce fluorine atoms strategically into the inhibitor scaffold, resulting in improved target binding affinity and selectivity. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of the trifluoromethyl groups contributed to optimal charge distribution in the protein-ligand complex. Subsequent biological assays showed that derivatives incorporating this moiety exhibited enhanced potency against several cancer-related kinases while maintaining favorable toxicity profiles.

In the field of PET (positron emission tomography) tracer development, a team from MIT reported in ACS Chemical Neuroscience (2024) the successful incorporation of 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol into a novel radioligand for imaging neuroinflammation. The compound's trifluoromethyl groups were found to significantly improve blood-brain barrier penetration while the benzyl alcohol functionality allowed for efficient radiolabeling. This breakthrough has opened new possibilities for non-invasive monitoring of neurodegenerative diseases, with preliminary clinical trials showing promising results in Alzheimer's disease patients.

Recent synthetic methodology developments have also highlighted the importance of 1805589-99-4. A 2024 Nature Communications paper described a catalytic asymmetric synthesis approach that enables the production of enantiomerically pure 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol derivatives. This advancement is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity. The reported method employs a chiral copper catalyst system that achieves excellent enantioselectivity (up to 99% ee) and high yields under mild reaction conditions.

From a drug metabolism perspective, studies have shown that the presence of multiple trifluoromethyl groups in 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol contributes to remarkable metabolic stability. A 2023 investigation published in Drug Metabolism and Disposition demonstrated that this compound exhibits significantly reduced oxidative metabolism compared to its non-fluorinated analogs, making it particularly valuable for designing drugs with improved half-lives. The research team employed advanced LC-MS/MS techniques to characterize the metabolic pathways and identified the compound's resistance to cytochrome P450-mediated oxidation as a key factor in its stability.

Looking forward, the unique properties of 2,5-Bis(trifluoromethyl)-3-methylbenzyl alcohol (1805589-99-4) position it as a valuable tool in chemical biology and drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) design, where its ability to modulate protein-protein interactions could be leveraged, and in the development of next-generation fluorinated pharmaceuticals. As synthetic methods continue to advance and our understanding of fluorine effects in medicinal chemistry deepens, this compound is expected to play an increasingly important role in addressing current challenges in drug development.